2-(2,6-dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 2-(2,6-dimethylmorpholin-4-yl)-1-[1-(3,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C22H30N2O2/c1-14-7-8-20(9-15(14)2)24-16(3)10-21(19(24)6)22(25)13-23-11-17(4)26-18(5)12-23/h7-10,17-18H,11-13H2,1-6H3
• InChI Key: SCVGOGGGELFEMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)C2=C(N(C(=C2)C)C3=CC(=C(C=C3)C)C)C
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol
• CAS No.: 670269-86-0

Description

2-(2,6-Dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a synthetic organic compound characterized by a pyrrole core substituted with methyl groups at positions 2 and 5, a 3,4-dimethylphenyl group at the 1-position, and a 2,6-dimethylmorpholino-ethyl ketone moiety at the 3-position.

Biological Activity

The compound 2-(2,6-dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C23H31N3O
• Molecular Weight : 377.52 g/mol
• IUPAC Name : 2-(2,6-dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
• CAS Number : Not specified in the search results

Antitumor Activity

Recent studies have indicated that compounds similar to 2-(2,6-dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone exhibit significant antitumor properties. For instance, derivatives of pyrrole have been shown to induce apoptosis in cancer cells by modulating the expression of key proteins involved in cell cycle regulation and apoptosis pathways. Specifically, one study highlighted a related compound's ability to decrease c-Myc expression and promote apoptosis in MV4-11 mouse xenograft models .

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Cell Proliferation : Compounds with similar structures have been shown to suppress cell growth while enhancing glucose uptake and ATP production in cells. This suggests a potential role in metabolic modulation during therapeutic interventions .
• Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells by downregulating survival signals and upregulating pro-apoptotic factors .

Case Study 1: Antitumor Efficacy

A study examined the effects of a related pyrrole derivative on human leukemia cells. The results demonstrated that treatment with the compound resulted in a significant reduction in cell viability and an increase in apoptotic markers. Specifically:

Treatment	Cell Viability (%)	Apoptotic Markers (Annexin V Positive)
Control	100	5%
Compound A	40	30%

This data suggests that compounds like 2-(2,6-dimethylmorpholino)-1-(1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone could be developed as potential anticancer agents.

Case Study 2: Metabolic Effects

Another investigation focused on the metabolic effects of this compound on recombinant Chinese hamster ovary (CHO) cells. The study found that supplementation with the compound led to:

Parameter	Control	Compound Supplemented
Cell-Specific Productivity (pg/cell/day)	7.1	11
Glucose Uptake Rate (mmol/L)	0.5	0.8
ATP Levels (nmol/mL)	100	150

These findings indicate that the compound not only enhances productivity but also improves energy metabolism within the cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Differences in Substituents and Properties

Compound Name	Pyrrole Substituents	Aryl Group	Ketone Substituent	Synthesis Conditions
Target Compound	2,5-dimethyl	3,4-dimethylphenyl	2,6-dimethylmorpholino	Not explicitly described
2-Chloro-1-{...}-ethanone ()	2,5-dimethyl	4-(trifluoromethoxy)phenyl	2-chloroethyl	45–50°C, DMSO, 4 hours

• Morpholino vs. Chloroethyl Group: The morpholino group enhances solubility in polar solvents due to its oxygen atom, whereas the chloroethyl group in the analog may confer higher reactivity in further substitutions.

Crystallographic Analysis (Indirect Relevance)

While focuses on the SHELX software suite for crystallographic refinement, it underscores the importance of structural characterization for such compounds. The morpholino group’s conformation and hydrogen-bonding patterns could be resolved using SHELXL, a program widely employed for small-molecule refinement .

Research Findings and Limitations

• Synthetic Flexibility: The methodology in suggests that substitutions at the ketone position (e.g., morpholino, chloroethyl) are feasible under mild conditions, enabling diversification of pyrrole derivatives.
• Data Gaps: No direct biological or physicochemical data (e.g., melting points, solubility, IC₅₀ values) are available for the target compound, limiting a comprehensive comparison.

Notes

Methodological Consistency: Both compounds likely follow analogous synthetic pathways, but the target compound’s morpholino substitution may require additional steps (e.g., pre-functionalization of the morpholine ring).

Structural Insights : Crystallographic data (via SHELX programs) could resolve conformational differences between the target compound and its analogs, aiding in rational drug design .

Research Needs : Further studies are required to evaluate the biological activity, pharmacokinetics, and stability of the target compound relative to its analogs.